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Compound of Interest

Compound Name: MIL-53(Fe)

Cat. No.: B15870265

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of the metal-

organic framework (MOF) MIL-53(Fe). It covers its synthesis, structural characteristics, and

dynamic behavior, with a focus on its implications for drug delivery applications. Detailed

experimental protocols and structured data tables are presented to facilitate understanding and

replication.

Introduction to MIL-53(Fe)
MIL-53(Fe), a member of the Materials of Institut Lavoisier (MIL) series, is a three-dimensional

porous solid.[1] Its structure is composed of iron (Fe) oxide octahedra interconnected by 1,4-

benzenedicarboxylate (BDC) organic linkers.[1][2] This framework is renowned for its

"breathing" effect, a flexible structural transformation in response to external stimuli such as the

presence of guest molecules.[2] This unique characteristic, along with its low toxicity and

biodegradability, makes MIL-53(Fe) a promising candidate for various applications, particularly

in drug delivery.[3][4]

The fundamental structure of MIL-53(Fe) consists of one-dimensional infinite chains of corner-

sharing FeO₄(OH)₂ octahedra.[2] These inorganic chains are linked by the BDC molecules,
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creating a framework with diamond-shaped one-dimensional channels.[2][3]

Crystal Structure and Properties
The crystal structure of MIL-53(Fe) can exist in different phases, most notably the as-

synthesized (hydrated), dehydrated (closed-pore), and open-pore forms. The transition

between these phases is the basis of its breathing effect.

Crystallographic Data
The unit cell parameters of MIL-53(Fe) vary depending on its hydration state and the presence

of guest molecules. These variations are a direct consequence of the framework's flexibility.

Form
Crystal

System

Space

Group
a (Å) b (Å) c (Å) β (°) **

Volum
e (Å³)
**

Refere

nce

MIL-

53(Fe)

Hydrate

d

Monocli

nic
P2₁/c 19.225 14.907 6.812 96.6 1952.23 [5]

MIL-

53(Fe)

Hydrate

d

(alterna

tive)

Monocli

nic
P2₁/c 19.97 14.94 6.848 97.78 2024.3 [5]

MIL-

53(Fe)

Dehydr

ated

Orthorh

ombic
- - - - - - [6]

Note: Detailed unit cell parameters for the dehydrated orthorhombic phase are less consistently

reported in the literature but the transition to this phase is well-established.

Porosity and Surface Area

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/MIL-53
https://pmc.ncbi.nlm.nih.gov/articles/PMC7045591/
https://www.benchchem.com/product/b15870265/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-crystal-structure-of-mil-53-fe
https://www.benchchem.com/product/b15870265/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-crystal-structure-of-mil-53-fe
https://www.mdpi.com/2073-4352/11/11/1281
https://www.mdpi.com/2073-4352/11/11/1281
https://www.researchgate.net/figure/Unit-cell-parameters-of-MIL-53Fe_tbl1_283319305
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15870265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The porosity and surface area of MIL-53(Fe) are highly dependent on its activation state (i.e.,

the removal of solvent molecules from the pores).

Property Value Conditions Reference

BET Surface Area 25 m²/g As-synthesized [7]

BET Surface Area 88.2 m²/g Optimized synthesis [8]

Pore Volume 0.01 cm³/g As-synthesized [7]

Micropore Volume

(CO₂)
0.21 cm³/g - [9]

Pore Size ~4.90 Å and ~5.30 Å
Estimated from cell

parameters
[5]

Pore Size 17 Å Medium pore size [7]

The seemingly low BET surface area when measured with nitrogen at 77 K can be attributed to

the narrow pore dimensions of the dehydrated form, which restricts nitrogen access.[7] Carbon

dioxide adsorption at higher temperatures can provide a more accurate assessment of the

microporosity.[9]

Thermal Stability
Thermogravimetric analysis (TGA) reveals the thermal stability of MIL-53(Fe). The material

typically shows an initial weight loss corresponding to the removal of solvent and water

molecules, followed by the decomposition of the organic linker at higher temperatures.

Weight Loss Event
Temperature Range

(°C)
Attribution Reference

1st < 374
Loss of water and

solvent molecules
[10]

2nd 374 - 500
Removal of structural

organic ligands
[11]
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The framework of MIL-53(Fe) generally remains stable up to approximately 350-380°C.[7][9]

The "Breathing" Effect of MIL-53(Fe)
A key feature of MIL-53(Fe) is its structural flexibility, often termed the "breathing" effect. This

phenomenon involves a reversible contraction and expansion of the framework in response to

the adsorption and desorption of guest molecules.

Hydrated MIL-53(Fe)
(as-synthesized, large pores)

Dehydrated MIL-53(Fe)
(closed pores)

Heating / Vacuum

Exposure to water

Open-Pore MIL-53(Fe)
(guest molecules in pores)

Adsorption of guest
molecules (e.g., CO₂, drugs)

Desorption of guest
molecules

Click to download full resolution via product page

Caption: Logical diagram of the MIL-53(Fe) "breathing" effect.

This dynamic behavior is crucial for applications like drug delivery, as it allows for the

encapsulation of drug molecules and their subsequent controlled release.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and characterization of

MIL-53(Fe).

Synthesis of MIL-53(Fe)
A common method for synthesizing MIL-53(Fe) is through solvothermal or hydrothermal

techniques. The following protocol is a representative example.[12][13]
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Preparation

Reaction

Purification

1. Mix FeCl₃·6H₂O, Terephthalic Acid,
and DMF in a Teflon autoclave.

2. Heat the mixture in an oven
(e.g., 130-150°C for 12-16 hours).

3. Cool down and collect the solid
product by filtration.

4. Wash with methanol and distilled water.

5. Dry the final product in a vacuum oven.

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of MIL-53(Fe).

Materials:

Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

Terephthalic acid (H₂BDC)

N,N-Dimethylformamide (DMF)

Methanol (MeOH)
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Distilled water

Procedure:

Dissolve iron(III) chloride hexahydrate (e.g., 1.35 g, 5 mmol) and terephthalic acid (e.g., 0.83

g, 5 mmol) in N,N-dimethylformamide (e.g., 25 mL).[12]

Transfer the mixture to a Teflon-lined autoclave.

Heat the autoclave in an oven at a specified temperature (e.g., 150°C) for a designated time

(e.g., 16 hours).[5] The synthesis temperature and time can be varied to optimize

crystallinity.[12]

After cooling to room temperature, filter the resulting solid product.

Wash the collected solid thoroughly with methanol and distilled water to remove unreacted

precursors and solvent.[12]

Dry the final MIL-53(Fe) product in a vacuum oven (e.g., at 80-170°C for 12 hours).[5][12]

Characterization Techniques
4.2.1. X-ray Diffraction (XRD):

Purpose: To determine the crystal structure, phase purity, and crystallinity of the synthesized

MIL-53(Fe).

Methodology: Powder XRD patterns are typically recorded using a diffractometer with Cu Kα

radiation. Data is collected over a 2θ range of 5-30°. The resulting diffraction peaks at

specific 2θ values (e.g., 9.3°, 12.7°, 17.6°) are characteristic of the MIL-53(Fe) structure.[12]

[13]

4.2.2. Scanning Electron Microscopy (SEM):

Purpose: To observe the morphology and particle size of the MIL-53(Fe) crystals.

Methodology: A small amount of the dried sample is mounted on a stub and coated with a

conductive material (e.g., gold) before imaging in an SEM.
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4.2.3. Thermogravimetric Analysis (TGA):

Purpose: To evaluate the thermal stability of the material and identify the temperature ranges

for solvent removal and framework decomposition.

Methodology: A sample of MIL-53(Fe) is heated in a TGA instrument under a controlled

atmosphere (e.g., nitrogen or air) with a constant heating rate (e.g., 5 °C/min).[9] The weight

loss is recorded as a function of temperature.

4.2.4. Gas Adsorption Analysis:

Purpose: To determine the surface area and pore characteristics of the activated MIL-53(Fe).

Methodology: Nitrogen adsorption-desorption isotherms are measured at 77 K. The

Brunauer-Emmett-Teller (BET) method is used to calculate the specific surface area.[7] CO₂

adsorption at 273 K can be used to probe the microporosity.[9]

Applications in Drug Delivery
The flexible and porous nature of MIL-53(Fe) makes it an excellent candidate for drug delivery

systems.[3][14] Its ability to encapsulate therapeutic agents and release them in a controlled

manner is of significant interest.

For instance, MIL-53(Fe) has been shown to adsorb a significant amount of ibuprofen (up to

37.0 wt%).[3] The one-dimensional channels of its monoclinic crystal structure are thought to

facilitate the diffusion of drug molecules.[3] The release of the drug is often linked to the

biodegradation of the Fe-MOF in a physiological environment.[3] Studies have also explored

the loading of doxorubicin (DOX) for combined chemotherapy and chemodynamic therapy.[4]

[15]

Conclusion
MIL-53(Fe) is a metal-organic framework with a unique and dynamic crystal structure. Its

characteristic breathing effect, coupled with its biocompatibility, offers significant potential for

advanced applications, particularly in the field of drug delivery. A thorough understanding of its

synthesis, structural properties, and dynamic behavior, as outlined in this guide, is essential for

harnessing its full capabilities in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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